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Compound of Interest

Compound Name: 6-Carboxynaphthofluorescein

Cat. No.: B15338886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fluorescent pH indicator 6-
Carboxynaphthofluorescein (CNF), focusing on its core properties and applications relevant

to scientific research and drug development. While a specific molar extinction coefficient for 6-
Carboxynaphthofluorescein is not readily available in reviewed scientific literature and

commercial datasheets, this document summarizes its other key quantitative data, outlines a

general protocol for determining its molar extinction coefficient, and details its use in

experimental applications.

Quantitative Spectroscopic and Physicochemical
Properties
6-Carboxynaphthofluorescein is a pH-sensitive fluorophore with distinct excitation and

emission spectra in acidic/neutral and basic environments.[1][2] Its sensitivity to pH changes,

particularly in the physiological range, makes it a valuable tool for various biological assays.[1]
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Property Value Conditions

pKa 7.6

Excitation Maximum (λex) 512 nm Acidic/Neutral

598 nm Basic (pH 9)[1][2]

Emission Maximum (λem) 567 nm Acidic/Neutral

668 nm Basic (pH 9)[1][2]

Molecular Weight ~476.43 g/mol

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient (ε) is a fundamental parameter that quantifies how strongly a

substance absorbs light at a particular wavelength. It is an essential value for accurately

determining the concentration of a substance in solution using the Beer-Lambert law. Below is

a generalized experimental protocol for determining the molar extinction coefficient of a

fluorescent dye like 6-Carboxynaphthofluorescein.

Objective: To determine the molar extinction coefficient (ε) of 6-Carboxynaphthofluorescein
at its absorption maximum.

Materials:

6-Carboxynaphthofluorescein powder

High-purity solvent (e.g., dimethyl sulfoxide (DMSO) for stock solution, and an appropriate

aqueous buffer for measurements, such as phosphate-buffered saline (PBS) at a specific

pH)

Calibrated analytical balance

Volumetric flasks and pipettes

UV-Vis spectrophotometer
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Cuvettes

Procedure:

Preparation of a Stock Solution:

Accurately weigh a small amount of 6-Carboxynaphthofluorescein powder using an

analytical balance.

Dissolve the powder in a precise volume of DMSO to prepare a concentrated stock

solution (e.g., 1 mM). Ensure complete dissolution.

Preparation of Serial Dilutions:

Perform a series of accurate dilutions of the stock solution using the desired aqueous

buffer (e.g., PBS at pH 9 to measure the basic form). Prepare a range of concentrations

that will yield absorbance values within the linear range of the spectrophotometer (typically

0.1 to 1.0).

Spectrophotometric Measurement:

Set the spectrophotometer to scan a range of wavelengths to determine the absorption

maximum (λmax) of 6-Carboxynaphthofluorescein in the chosen buffer.

Blank the spectrophotometer using the same buffer used for the dilutions.

Measure the absorbance of each dilution at the determined λmax.

Data Analysis and Calculation:

Plot a graph of absorbance at λmax versus the concentration of the dilutions.

Perform a linear regression analysis on the data points. The plot should be a straight line

passing through the origin, confirming adherence to the Beer-Lambert law.

The molar extinction coefficient (ε) is calculated from the slope of the regression line

according to the Beer-Lambert law: A = εbc where:
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A is the absorbance

ε is the molar extinction coefficient (in M⁻¹cm⁻¹)

b is the path length of the cuvette (typically 1 cm)

c is the concentration (in M)

Therefore, ε = Slope / b

Application Workflow: Intracellular pH Measurement
using 6-Carboxynaphthofluorescein
6-Carboxynaphthofluorescein is frequently used as an intracellular pH probe. The following

workflow outlines the key steps in its application for monitoring cellular pH.
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Preparation

Measurement

Analysis

Prepare CNF Stock Solution
(e.g., in DMSO)

Load Cells with CNF-AM
(ester form for membrane permeability)

Incubate for Dye Hydrolysis
(esterases cleave AM group, trapping CNF)

Excite at λ1
(e.g., ~512 nm, pH-sensitive)

Excite at λ2
(e.g., ~598 nm, pH-sensitive)

Measure Emission at λ1'
(e.g., ~567 nm)

Calculate Emission Ratio
(Intensity at λ2' / Intensity at λ1')

Measure Emission at λ2'
(e.g., ~668 nm)

Determine Intracellular pH
(from calibration curve)

Generate Calibration Curve
(using ionophores to equilibrate intracellular

and extracellular pH)

Click to download full resolution via product page

Workflow for intracellular pH measurement using 6-Carboxynaphthofluorescein.
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This workflow illustrates the process from dye preparation and cell loading to ratiometric

fluorescence measurement and final pH determination. The ratiometric approach helps to

minimize artifacts related to dye concentration, photobleaching, and cell volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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